Cas no 14283-80-8 (Lanthanum,tris[2-(hydroxy-kO)benzaldehydato-kO]-)

Lanthanum,tris[2-(hydroxy-kO)benzaldehydato-kO]- structure
14283-80-8 structure
Product Name:Lanthanum,tris[2-(hydroxy-kO)benzaldehydato-kO]-
CAS No:14283-80-8
MF:C21H15LaO6
MW:502.245708703995
CID:165922
PubChem ID:98892
Update Time:2025-04-19

Lanthanum,tris[2-(hydroxy-kO)benzaldehydato-kO]- Chemical and Physical Properties

Names and Identifiers

    • Lanthanum,tris[2-(hydroxy-kO)benzaldehydato-kO]-
    • tris[2-(hydroxy-kO)benzaldehydato-kO]-Lanthanum
    • Benzaldehyde, 2-hydroxy-, lanthanum complex
    • Lanthanum, tris(salicylaldehydato)- (7CI)
    • NSC 174278
    • Tris(2-hydroxybenzaldehydato)lanthanum
    • tris(2-hydroxybenzaldehydato-O,O')-Lanthanum
    • Lanthanum, tris(2-hydroxybenzaldehydato-O,O')-
    • Lanthanum, tris[2-(hydroxy-.kappa.O)benzaldehydato-.kappa.O]-
    • Lanthanum, tris(2-(hydroxy-kappaO)benzaldehydato-kappaO)-
    • 14283-80-8
    • DTXSID70931655
    • lanthanum tris(2-formylphenolate)
    • Inchi: 1S/3C7H6O2.La/c3*8-5-6-3-1-2-4-7(6)9;/h3*1-5,9H;/q;;;+3/p-3
    • InChI Key: YCDYHGOCMPMDBJ-UHFFFAOYSA-K
    • SMILES: [La+3].[O-]C1C=CC=CC=1C=O.[O-]C1C=CC=CC=1C=O.[O-]C1C=CC=CC=1C=O

Computed Properties

  • Exact Mass: 501.99300
  • Monoisotopic Mass: 501.993226g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 3
  • Complexity: 101
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 120Ų

Experimental Properties

  • PSA: 78.90000
  • LogP: 4.02660
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